Cas no 89975-57-5 (7-Aminopyrazolo[1,5-a]pyrimidine-6-carbonitrile)

7-Aminopyrazolo[1,5-a]pyrimidine-6-carbonitrile structure
89975-57-5 structure
Product Name:7-Aminopyrazolo[1,5-a]pyrimidine-6-carbonitrile
CAS No:89975-57-5
MF:C7H5N5
MW:159.148099660873
MDL:MFCD00104599
CID:712594
Update Time:2024-10-26

7-Aminopyrazolo[1,5-a]pyrimidine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidine-6-carbonitrile,7-amino-
    • 7-amino-Pyrazolo[1,5-a]pyrimidine-6-carbonitrile
    • 7-Aminopyrazolo[1,5-a]pyrimidine-6-carbonitrile
    • 7-Amino-pyrazolo<1.5-a>pyrimidin-carbonitril
    • Pyrazolo[1,5-a]pyrimidine-6-carbonitrile,7-amino
    • Pyrazolo[1,5-a]pyrimidine-6-carbonitrile, 7-amino-
    • HMS1662P07
    • STL146808
    • FCH839452
    • STL315361
    • SBB052060
    • BBL028205
    • 2623AF
    • TRA0006353
    • SY021426
    • OR300510
    • 7-amino-8-hydro
    • 7-Aminopyrazolo[1,5-a]pyrimidine-6-carbonitrile (ACI)
    • MDL： MFCD00104599
    • Inchi： 1S/C7H5N5/c8-3-5-4-10-6-1-2-11-12(6)7(5)9/h1-2,4H,9H2
    • InChI Key： XBKLUCYMMSKAEI-UHFFFAOYSA-N
    • SMILES： N#CC1=C(N)N2C(=CC=N2)N=C1

Computed Properties

  • Exact Mass: 159.05400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Topological Polar Surface Area: 80

Experimental Properties

  • PSA: 80.00000
  • LogP: 0.76438

7-Aminopyrazolo[1,5-a]pyrimidine-6-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Aminopyrazolo[1,5-a]pyrimidine-6-carbonitrile Pricemore >>

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7-Aminopyrazolo[1,5-a]pyrimidine-6-carbonitrile Production Method

Production Method 1

123-06-8 123-06-8
1820-80-0 1820-80-0
89975-57-5 89975-57-5
Reaction Conditions
1.1 Solvents: Pyridine ;  2 h, 120 °C
Reference
3-Halopyrazolo[1,5-a]pyrimidines as promising precursors of novel C-nucleosides
Mukhin, E. M.; Savateev, K. V.; Voinkov, E. K.; Ulomsky, E. N.; Rusinov, V. L., Russian Chemical Bulletin, 2023, 72(8), 1821-1836

Production Method 2

123-06-8 123-06-8
1820-80-0 1820-80-0
89975-57-5 89975-57-5
Reaction Conditions
1.1 Solvents: Pyridine ;  2 h, 70 - 115 °C
Reference
A Versatile Method for the Synthesis of 7-Aminoazolo[1,5-a]pyrimidine-6-carbonitriles
Urakov, G. V.; Savateev, K. V.; Rusinov, V. L., Doklady Chemistry, 2022, 505(2), 168-176

Production Method 3

266993-91-3 266993-91-3
89975-57-5 89975-57-5
Reaction Conditions
1.1 Reagents: Piperidine Solvents: Ethanol
Reference
Synthesis of new pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-b]pyridines
Al-Mousawi, Saleh M.; Mohammad, Mohammad A.; Elnagdi, Mohamad H., Journal of Heterocyclic Chemistry, 2001, 38(4), 989-991

Production Method 4

1820-80-0 1820-80-0
89975-57-5 89975-57-5
Reaction Conditions
Reference
Nitrogen bridgehead compounds. Part 63. Ring-chain tautomerism of [(alpha-N-hetaryl)aminomethylene]malononitriles
Podanyi, Benjamin; Hermecz, Istvan; Horvath, Agnes, Journal of Organic Chemistry, 1986, 51(15), 2988-94

7-Aminopyrazolo[1,5-a]pyrimidine-6-carbonitrile Raw materials

7-Aminopyrazolo[1,5-a]pyrimidine-6-carbonitrile Preparation Products

7-Aminopyrazolo[1,5-a]pyrimidine-6-carbonitrile Related Literature

89975-57-5 (7-Aminopyrazolo[1,5-a]pyrimidine-6-carbonitrile) Related Products

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